2-bromo-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-bromo-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BNE and is a member of the benzamide family of compounds. BNE has been found to have a wide range of biological effects, including the ability to inhibit certain enzymes and modulate signal transduction pathways.
Scientific Research Applications
BNE has been studied extensively for its potential applications in scientific research. One of the primary areas of interest is in the development of new drugs for the treatment of various diseases. BNE has been found to have potent inhibitory activity against certain enzymes, such as protein kinase C and tyrosine kinases, which are involved in the development of cancer and other diseases.
Mechanism of Action
The mechanism of action of BNE is not fully understood, but it is believed to involve the inhibition of certain enzymes and modulation of signal transduction pathways. BNE has been found to inhibit the activity of protein kinase C, which is involved in cell proliferation and differentiation, and tyrosine kinases, which are involved in cell signaling and communication.
Biochemical and Physiological Effects:
BNE has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis, or programmed cell death, in cancer cells. BNE has also been found to modulate the activity of certain signaling pathways, such as the MAPK/ERK pathway, which is involved in cell proliferation and survival.
Advantages and Limitations for Lab Experiments
One of the advantages of using BNE in lab experiments is its potent inhibitory activity against certain enzymes, which makes it a valuable tool for studying the role of these enzymes in disease development. However, one of the limitations of using BNE is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research on BNE. One area of interest is in the development of new drugs based on the structure of BNE, which could have potent inhibitory activity against certain enzymes involved in disease development. Another area of interest is in the study of the mechanism of action of BNE, which could lead to a better understanding of the role of these enzymes in disease development. Finally, further research is needed to determine the potential toxicity of BNE and to develop methods for minimizing its toxicity in lab experiments.
Synthesis Methods
The synthesis of BNE involves the reaction of 2-bromo-N-(2-aminoethyl)benzamide with 4-nitroaniline in the presence of a base, such as sodium hydroxide. The reaction takes place in a solvent, such as dimethylformamide, and requires carefully controlled conditions to ensure the formation of the desired product. The final product is obtained by recrystallization from a suitable solvent.
properties
IUPAC Name |
2-bromo-N-[2-(4-nitroanilino)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrN3O3/c16-14-4-2-1-3-13(14)15(20)18-10-9-17-11-5-7-12(8-6-11)19(21)22/h1-8,17H,9-10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXESUXUETPIGJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCNC2=CC=C(C=C2)[N+](=O)[O-])Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.